Cas no 916420-49-0 (3-Fluoro-2-methoxybenzylamine)

3-Fluoro-2-methoxybenzylamine structure
3-Fluoro-2-methoxybenzylamine structure
Product Name:3-Fluoro-2-methoxybenzylamine
CAS No:916420-49-0
MF:C8H10FNO
MW:155.169505596161
MDL:MFCD13194332
CID:1966919
PubChem ID:46737535
Update Time:2024-10-26

3-Fluoro-2-methoxybenzylamine Chemical and Physical Properties

Names and Identifiers

    • (3-fluoro-2-methoxy-phenyl)methanamine
    • 3-Fluoro-2-methoxybenzenemethanamine
    • (3-fluoro-2-methoxyphenyl)methylamine
    • DTXSID501291833
    • SCHEMBL16390903
    • JS-4602
    • MFCD09025368
    • (3-fluoro-2-methoxyphenyl)methanamine
    • 3-FLUORO-2-METHOXYBENZYLAMINE
    • 1-(3-FLUORO-2-METHOXYPHENYL)METHANAMINE
    • 916420-49-0
    • SB76393
    • AKOS006283681
    • 1070892-69-1
    • N12507
    • EN300-1837654
    • DB-294248
    • 3-Fluoro-2-methoxybenzylamine
    • MDL: MFCD13194332
    • Inchi: 1S/C8H10FNO/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4H,5,10H2,1H3
    • InChI Key: FVGJLRXKGHPGOW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(CN)=C1OC

Computed Properties

  • Exact Mass: 155.074642105g/mol
  • Monoisotopic Mass: 155.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.2Ų

3-Fluoro-2-methoxybenzylamine Pricemore >>

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abcr
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